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Compound of Interest

Compound Name: 4-nitro-1-propyl-1H-pyrazole

CAS No.: 1173061-75-0

Cat. No.: B1344983

Get Quote

CAS Number: 1173061-75-0

This technical guide provides a comprehensive overview of 4-nitro-1-propyl-1H-pyrazole,

addressing its chemical identity, synthesis, and potential biological significance for researchers,

scientists, and drug development professionals. Due to the limited availability of direct

experimental data for this specific compound, this guide synthesizes information from closely

related analogs and established chemical principles.

Chemical Identity and Properties
4-nitro-1-propyl-1H-pyrazole is a substituted pyrazole with a nitro group at the 4-position and

a propyl group attached to one of the nitrogen atoms of the pyrazole ring.
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Property Value Source

CAS Number 1173061-75-0 Chemical Supplier Databases

Molecular Formula C₆H₉N₃O₂ Calculated

Molecular Weight 155.16 g/mol Calculated

Physical State Solid (Predicted)
Inferred from related

compounds

Melting Point Not available -

Boiling Point Not available -

Solubility
Soluble in organic solvents

(Predicted)

Inferred from related

compounds

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-nitro-1-propyl-1H-
pyrazole is not readily available in published literature, a plausible synthetic route can be

devised based on the well-established N-alkylation of pyrazoles. The most common and

effective method involves the reaction of 4-nitro-1H-pyrazole with a propyl halide in the

presence of a base.

Proposed Synthesis: N-Alkylation of 4-nitro-1H-pyrazole
This protocol is a generalized procedure adapted from known methods for the N-alkylation of

pyrazoles.

Materials:

4-nitro-1H-pyrazole

1-Bromopropane (or 1-iodopropane)

Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (ACN)
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of 4-nitro-1H-pyrazole (1.0 equivalent) in anhydrous DMF or

ACN, add a suitable base such as potassium carbonate (1.5 equivalents) or sodium hydride

(1.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

Addition of Alkylating Agent: After stirring the mixture for 30 minutes at room temperature,

add 1-bromopropane (1.2 equivalents) dropwise.

Reaction: Allow the reaction mixture to stir at room temperature or gently heat to 50-60 °C.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel using a suitable eluent system (e.g., a gradient of

hexane and ethyl acetate) to afford pure 4-nitro-1-propyl-1H-pyrazole.

Diagram of the Proposed Synthetic Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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